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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
O-Demethylpaulomycin A is a naturally occurring antibiotic belonging to the paulomycin

family, a group of glycosylated compounds with activity primarily against Gram-positive

bacteria. This document provides a comprehensive technical overview of the discovery, origin,

and biological properties of O-Demethylpaulomycin A. It details the initial isolation from

Streptomyces paulus, outlines the experimental protocols for its production and purification,

presents its antibacterial activity profile, and discusses its biosynthetic origins. This guide is

intended to serve as a valuable resource for researchers in the fields of natural product

chemistry, microbiology, and antibiotic drug development.

Discovery and Origin
O-Demethylpaulomycin A was first isolated from the fermentation broth of the soil bacterium

Streptomyces paulus strain 273. The discovery was made by a team of researchers at the

Research Laboratories of the Upjohn Company in Kalamazoo, Michigan, and was first reported

in 1988.[1] This novel compound was identified as a metabolite produced alongside other

members of the paulomycin family.

Table 1: Discovery and Origin of O-Demethylpaulomycin A
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Attribute Description

Compound Name O-Demethylpaulomycin A

Producing Organism Streptomyces paulus strain 273

Year of Discovery 1988

Discovering Institution The Upjohn Company

Natural Habitat of Organism Soil

Molecular Formula C₃₃H₄₄N₂O₁₇S

Experimental Protocols
Fermentation of Streptomyces paulus for O-
Demethylpaulomycin A Production
A detailed fermentation protocol for the production of paulomycins, including O-
Demethylpaulomycin A, by Streptomyces paulus NRRL 8115, a related strain, has been

described. This process involves a two-stage culture.

Seed Culture:

Medium: GS-7 medium.

Inoculum: 50 μL of S. paulus spores.

Culture Conditions: Incubation at 28°C for 2 days.

Production Culture:

Medium: R5α medium.

Inoculum: 2% (v/v) of the seed culture.

Culture Conditions: Incubation for 4 days.[2]

Isolation and Purification of O-Demethylpaulomycin A
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The isolation of O-Demethylpaulomycin A from the fermentation broth involves extraction and

chromatographic techniques.

Extraction:

The fermentation broth is harvested by centrifugation.

The supernatant is extracted three times with an equal volume of ethyl acetate.

The combined ethyl acetate extracts are dried in vacuo.[2]

Purification:

The dried extract is redissolved in a suitable solvent (e.g., acetonitrile) for further purification.

[2]

Purification is achieved using High-Pressure Liquid Chromatography (HPLC).[1][3]

Structure Elucidation
The chemical structure of O-Demethylpaulomycin A was determined using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR were employed to

determine the connectivity of atoms.

Fast Atom Bombardment Mass Spectrometry (FAB-MS): This technique was used to

determine the molecular weight and elemental composition of the compound.[1]

Biological Activity
O-Demethylpaulomycin A exhibits antibacterial activity, primarily against Gram-positive

bacteria. The antibacterial properties of the paulomycin family of compounds have been noted

to be significant against this class of organisms.[3]

Table 2: Antibacterial Activity of Paulomycin Family Compounds (Illustrative MIC Values)
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Bacterial Strain Paulomycin A MIC (µg/mL) Paulomycin B MIC (µg/mL)

Staphylococcus aureus 0.015 - 0.06 0.03 - 0.12

Streptococcus pyogenes 0.004 - 0.015 0.007 - 0.03

Streptococcus pneumoniae 0.007 - 0.03 0.015 - 0.06

Note: Specific MIC values for O-Demethylpaulomycin A are not detailed in the readily

available literature but are expected to be in a similar range to other paulomycins.

Biosynthesis
O-Demethylpaulomycin A is a derivative of paulomycin A, differing by the absence of a methyl

group on the paulomycose sugar moiety. The biosynthesis of paulomycins is a complex

process involving a dedicated gene cluster.

The proposed biosynthetic pathway for paulomycins is a convergent model. It involves the

synthesis of three main structural components: the paulic acid moiety, the D-allose sugar, and

the L-paulomycose sugar, which are then assembled. O-Demethylpaulomycin A is believed to

be formed through the enzymatic O-demethylation of a paulomycin precursor. While the

specific enzyme responsible for this demethylation in S. paulus has not been explicitly

characterized, O-demethylation reactions in other microorganisms are known to be catalyzed

by enzymes such as dioxygenases or cytochrome P450 monooxygenases.[4][5]
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Caption: Workflow for the discovery and characterization of O-Demethylpaulomycin A.
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Caption: Proposed biosynthetic origin of O-Demethylpaulomycin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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